Cas no 127285-44-3 (Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate
• CAS No: 127285-44-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 4726981
• Update Time: 2025-05-24

Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate
• ethyl 6-ethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 6-Ethoxy-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• 6-Ethoxy-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• CBMicro_007187
• Oprea1_815392
• Oprea1_633537
• AURORA 17941
• BDMLESWGGIPUTO-UHFFFAOYSA-N
• HMS1611M15
• SMSF0016046
• STK942310
• CB09574
• Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate

• Inchi： 1S/C14H15NO4/c1-3-18-9-5-6-12-10(7-9)13(16)11(8-15-12)14(17)19-4-2/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： BDMLESWGGIPUTO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 391
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 6-ethoxy-4-hydroxyquinoline-3-carboxylate

Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate: A Comprehensive Overview

Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate, with the CAS number 127285-44-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate is characterized by a quinoline ring system with substituents at positions 3, 4, and 6. The presence of an ethoxy group at position 6, a hydroxyl group at position 4, and an ethoxycarbonyl group at position 3 contributes to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of quinoline derivatives in the development of new therapeutic agents. Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate has been investigated for its potential as an anti-inflammatory agent, antioxidant, and anticancer drug. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals, which are implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate involves a multi-step process that typically begins with the preparation of the quinoline skeleton. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the ethoxy group at position 6 and the hydroxyl group at position 4 is crucial for optimizing the compound's solubility and bioavailability. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound, reducing production costs and minimizing waste.

In terms of pharmacokinetics, Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate has shown promising results in preclinical studies. Its ability to cross cellular membranes and accumulate in target tissues makes it a potential candidate for targeted drug delivery systems. Furthermore, studies conducted on animal models have revealed that this compound exhibits low toxicity, making it a safer option for therapeutic applications compared to other quinoline derivatives.

The application of Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing advanced materials with unique optical and electronic properties. For example, its incorporation into organic semiconductors has shown potential for improving device performance in organic electronics. This dual functionality underscores the versatility of this compound across multiple scientific disciplines.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate. One major concern is the scalability of its synthesis process under industrial conditions. However, ongoing research aims to address these issues by optimizing reaction conditions and developing novel catalysts that enhance reaction efficiency.

In conclusion, Ethyl 6-Ethoxy-4-Hydroxyquinoline-3-Carboxylate represents a promising compound with wide-ranging applications in medicine and materials science. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors. As scientists continue to explore its potential, this compound holds great promise for contributing to breakthroughs in drug development and material innovation.